1-(Methoxymethoxy)-3-methylbenzene
Cat. No. B8750493
Key on ui cas rn:
57234-27-2
M. Wt: 152.19 g/mol
InChI Key: PEQIXJICXMPXKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:13][CH2:14][O:15][C:16](=[O:17])[CH3:18].[CH3:1][c:2]1[cH:3][cH:4][cH:5][c:6]([OH:7])[cH:8]1.[CH3:9][O:10][CH2:11][Cl:12].[O:19]=[CH:20][N:21]([CH3:22])[CH3:23]>>[CH3:1][c:2]1[cH:3][cH:4][cH:5][c:6]([O:7][CH2:11][O:10][CH3:9])[cH:8]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCOC(C)=O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
Cc1cccc(O)c1
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COCOc1cccc(C)c1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
